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Compound of Interest

Compound Name: BC1618

Cat. No.: B8144711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of a stock solution of BC1618 in dimethyl sulfoxide (DMSO). BC1618 is a potent and selective

inhibitor of the F-box only protein 48 (FBXO48), an E3 ubiquitin ligase. By inhibiting FBXO48,

BC1618 prevents the degradation of phosphorylated AMP-activated protein kinase (pAMPKα),

a key regulator of cellular energy homeostasis.[1][2][3] This mechanism of action leads to the

stimulation of AMPK-dependent signaling pathways, making BC1618 a valuable tool for

research in metabolic diseases, such as diabetes, as well as autophagy and mitochondrial

biology.[2][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of BC1618 is provided in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₂₄H₂₄F₃NO₂

Molecular Weight 415.45 g/mol

CAS Number 2222094-18-8

Appearance Solid powder

Purity ≥98%

Solubility in DMSO 100 mg/mL (240.70 mM)

Solubility in Water < 0.1 mg/mL (insoluble)

Experimental Protocols
Preparation of a 100 mM BC1618 Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of BC1618 in DMSO. It is

crucial to use anhydrous, high-purity DMSO to ensure optimal solubility and stability of the

compound.

Materials:

BC1618 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Equilibration: Allow the vial of BC1618 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of BC1618 powder. For example, to prepare 1 mL of a 100 mM

stock solution, weigh 41.55 mg of BC1618.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the BC1618 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Ultrasonication: Place the tube in an ultrasonic bath and sonicate until the solution is clear

and all solid has dissolved. This step is critical for achieving the maximum solubility.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Calculation Example:

To calculate the mass of BC1618 required for a specific volume and concentration:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of 100 mM BC1618:

Mass (mg) = 100 mmol/L x 0.001 L x 415.45 g/mol = 41.55 mg

Recommended Working Concentrations
The optimal working concentration of BC1618 will vary depending on the cell type and

experimental design. Based on available literature, the following concentration ranges are
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recommended as a starting point for in vitro studies:

Application Concentration Range Reference

In vitro cell-based assays 0.1 - 10 µM

Induction of pAMPKα and

pACC protein levels
0.1 - 2 µM

Disruption of Fbxo48 and

pAmpkα interaction
3 µM

Induction of mitochondrial

fission
10 µM

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by BC1618 and the

experimental workflow for preparing the stock solution.
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Caption: BC1618 inhibits FBXO48, preventing pAMPKα degradation and enhancing AMPK

signaling.
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Caption: Workflow for preparing BC1618 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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